3-ethyl-5-methyl-N-[2-(trifluoromethyl)phenyl]-4-isoxazolecarboxamide

• IUPAC Name: 3-ethyl-5-methyl-N-[2-(trifluoromethyl)phenyl]-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C14H13F3N2O2/c1-3-10-12(8(2)21-19-10)13(20)18-11-7-5-4-6-9(11)14(15,16)17/h4-7H,3H2,1-2H3,(H,18,20)
• InChI Key: ZQXJZIXENSLWLC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1C(=O)NC2=CC=CC=C2C(F)(F)F)C
• Molecular Formula: C14H13F3N2O2
• Molecular Weight: 298.26 g/mol

Description

3-ethyl-5-methyl-N-[2-(trifluoromethyl)phenyl]-4-isoxazolecarboxamide, also known as EFMC or TFMPP, is a synthetic compound that belongs to the class of isoxazolecarboxamides. It has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The exact mechanism of action of 3-ethyl-5-methyl-N-[2-(trifluoromethyl)phenyl]-4-isoxazolecarboxamide is not fully understood, but it is believed to act as a partial agonist at the serotonin 5-HT1B and 5-HT2A receptors, and as an antagonist at the dopamine D2 receptor. This results in a complex interplay of neurotransmitter signaling that can affect mood, anxiety, cognition, movement, and reward.
Biochemical and Physiological Effects:
3-ethyl-5-methyl-N-[2-(trifluoromethyl)phenyl]-4-isoxazolecarboxamide has been shown to have a range of biochemical and physiological effects in animal models. It has been shown to increase serotonin and dopamine release in the brain, which can affect mood, anxiety, and reward. 3-ethyl-5-methyl-N-[2-(trifluoromethyl)phenyl]-4-isoxazolecarboxamide has also been shown to increase locomotor activity in animals, which is consistent with its affinity for the dopamine D2 receptor.

Advantages and Limitations for Lab Experiments

One advantage of 3-ethyl-5-methyl-N-[2-(trifluoromethyl)phenyl]-4-isoxazolecarboxamide is its high affinity for the serotonin and dopamine receptors, which makes it a useful tool for studying the complex interplay of neurotransmitter signaling in the brain. However, 3-ethyl-5-methyl-N-[2-(trifluoromethyl)phenyl]-4-isoxazolecarboxamide also has some limitations for lab experiments. It has a relatively short half-life in the body, which can make it difficult to study its long-term effects. Additionally, 3-ethyl-5-methyl-N-[2-(trifluoromethyl)phenyl]-4-isoxazolecarboxamide has been shown to have some off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 3-ethyl-5-methyl-N-[2-(trifluoromethyl)phenyl]-4-isoxazolecarboxamide. One area of interest is its potential use as a therapeutic agent for mood disorders, anxiety disorders, and schizophrenia. Additionally, 3-ethyl-5-methyl-N-[2-(trifluoromethyl)phenyl]-4-isoxazolecarboxamide could be used as a tool to study the role of serotonin and dopamine signaling in addiction and reward. Further research is also needed to understand the long-term effects of 3-ethyl-5-methyl-N-[2-(trifluoromethyl)phenyl]-4-isoxazolecarboxamide on the brain and body, and to develop more selective compounds that target specific serotonin and dopamine receptors.

Scientific Research Applications

3-ethyl-5-methyl-N-[2-(trifluoromethyl)phenyl]-4-isoxazolecarboxamide has been studied for its potential use as a research tool in the field of neuroscience. It has been shown to interact with the serotonin 5-HT1B and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and cognition. 3-ethyl-5-methyl-N-[2-(trifluoromethyl)phenyl]-4-isoxazolecarboxamide has also been shown to have a high affinity for the dopamine D2 receptor, which is involved in the regulation of movement and reward.